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Compound of Interest

Compound Name: 1-(Chlorocarbonyl)piperidine-d10

Cat. No.: B15138865 Get Quote

Essential Safety and Handling Guide for 1-
(Chlorocarbonyl)piperidine-d10
FOR RESEARCH USE ONLY. Not for use in diagnostic procedures.[1]

This guide provides crucial safety and logistical information for handling 1-
(Chlorocarbonyl)piperidine-d10, a deuterated derivative of 1-(Chlorocarbonyl)piperidine.[1]

Given the limited specific data for the d10 isotopologue, this guidance is synthesized from

safety data for the parent compound, related acyl chlorides, and piperidine derivatives.

Researchers, scientists, and drug development professionals should use this information to

supplement, not replace, their institution's standard operating procedures and a thorough

review of the most current Safety Data Sheet (SDS) for similar compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(Chlorocarbonyl)piperidine-d10 is expected to share hazards with similar acyl chlorides

and piperidine compounds, which are often corrosive, flammable, and toxic.[2][3][4][5] The

primary routes of exposure are inhalation, skin contact, and eye contact.[6]

Recommended Personal Protective Equipment:

A comprehensive PPE strategy is essential to minimize exposure.[6][7]
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PPE Category Specification Rationale

Eye/Face Protection
Safety goggles with a face

shield.

Protects against splashes and

vapors that can cause severe

eye damage.[2][3][7]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Prevents skin contact which

can cause severe burns.[2][7]

Gloves should be inspected

before use and disposed of

properly after handling.[8]

Skin and Body Protection

Chemical-resistant apron or

lab coat, closed-toe shoes. For

larger quantities or increased

risk of splashing, a chemical-

protection suit is

recommended.[9]

Protects against skin contact

and absorption.[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors and acid gases

should be used.[2][6]

Protects against inhalation of

harmful vapors.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.
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Aspect Procedure

Handling

- Work in a well-ventilated chemical fume hood.

- Avoid contact with skin, eyes, and clothing.[8]

[9] - Avoid inhalation of vapor or dust.[8] - Use

non-sparking tools and explosion-proof

equipment.[3] - Ground and bond containers

when transferring material.[2]

Storage

- Store in a cool, dry, and well-ventilated area

away from incompatible materials such as

water, strong bases, and oxidizing agents. -

Keep container tightly closed. - Store under an

inert atmosphere (e.g., nitrogen or argon) is

recommended due to moisture sensitivity.[10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[8]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Consult a physician

immediately.[3][8]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician immediately.

[3][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[3][8]
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Spill and Disposal Procedures
A clear plan for managing spills and disposing of waste is essential.

Procedure Steps

Spill Cleanup

- Evacuate the area and ensure adequate

ventilation.[8] - Wear appropriate PPE as

outlined in Section 1. - Absorb the spill with an

inert, non-combustible material (e.g., sand,

vermiculite).[3] - Collect the absorbed material

into a suitable, closed container for disposal.[3]

[8] - Do not allow the chemical to enter drains.[8]

Waste Disposal

- Dispose of waste in accordance with all

applicable federal, state, and local regulations. -

Contact a licensed professional waste disposal

service.[8] - Contaminated packaging should be

treated as unused product.[8]

Chemical and Physical Properties
Below is a summary of known properties for related compounds, which can serve as an

estimate for 1-(Chlorocarbonyl)piperidine-d10.

Property Value (for related compounds)

Molecular Formula C6D10ClNO[1]

Molecular Weight ~157.6 g/mol (calculated for d10)

Boiling Point 106 °C (for Piperidine)[11][12]

Flash Point 16 °C (for Piperidine)[12]

Appearance
Expected to be a liquid. Piperidine is a clear,

colorless liquid.[11]
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The following diagram illustrates the logical steps for safely handling 1-
(Chlorocarbonyl)piperidine-d10.

Safe Handling Workflow for 1-(Chlorocarbonyl)piperidine-d10
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-(Chlorocarbonyl)piperidine-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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